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Compound of Interest

Compound Name: Butoconazole Nitrate

Cat. No.: B1668105 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information and troubleshooting advice for working with butoconazole nitrate, focusing on

overcoming its inherent solubility challenges in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental physicochemical properties of butoconazole nitrate?

Butoconazole nitrate is a synthetic imidazole derivative known for its antifungal properties.[1]

[2] It presents as a white to off-white crystalline powder.[3] Understanding its basic properties is

the first step in designing a successful experimental protocol.

Table 1: Physicochemical Properties of Butoconazole Nitrate

Property Value Reference(s)

Molecular Formula C₁₉H₁₈Cl₃N₃O₃S [1]

Molecular Weight 474.79 g/mol [1]

Appearance
White to Off-White Crystalline

Powder
[3]

Melting Point
Approx. 159-163°C (with

decomposition)
[4]
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| CAS Number | 64872-77-1 | |

Q2: What is the solubility of butoconazole nitrate in common laboratory solvents?

Butoconazole nitrate is practically insoluble in water, which is a primary challenge for many

biological experiments.[3] Its solubility varies in common organic solvents.

Table 2: Solubility Data for Butoconazole Nitrate

Solvent Solubility / Description Reference(s)

Water
Practically Insoluble / < 0.1
mg/mL

[3][5]

DMSO (Dimethyl sulfoxide) ≥ 100 mg/mL; 30 mg/mL [5][6]

DMF (Dimethylformamide) 30 mg/mL [6]

Methanol Sparingly Soluble [3]

Ethanol Slightly Soluble / 0.1 mg/mL [6]

Chloroform Slightly Soluble

Methylene Chloride Slightly Soluble

Acetone Slightly Soluble [3]

Ethyl Acetate Very Slightly Soluble [3]

| DMSO:PBS (pH 7.2) (1:2) | 0.3 mg/mL |[6] |

Q3: Why is my butoconazole nitrate not dissolving in aqueous buffers?

The chemical structure of butoconazole makes it a lipophilic molecule, leading to its very low

water solubility.[7] As a BCS Class II drug, it has low solubility and high permeability.[8] Direct

dissolution in aqueous systems like phosphate-buffered saline (PBS) or cell culture media is

generally unsuccessful and not recommended without a proper solubilization strategy.

Q4: What are the recommended strategies to improve the solubility of butoconazole nitrate
for experiments?
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Several techniques can be employed to enhance the solubility of poorly water-soluble drugs

like butoconazole nitrate. These methods are crucial for achieving the desired concentration

and ensuring the bioavailability of the compound in your experimental system.[9][10]

Co-solvency: This is a common and effective technique that involves using a mixture of a

primary solvent (usually water or buffer) with one or more water-miscible organic solvents

(co-solvents) to increase the solubility of a lipophilic drug.[7][9] Common co-solvents include

DMSO, PEG 300, and ethanol.[5][11]

Use of Surfactants: Surfactants like Tween-80 or Polysorbate 60 can be used to increase

solubility by forming micelles that encapsulate the hydrophobic drug molecules.[11][12]

Complexation: Using agents like cyclodextrins (e.g., SBE-β-CD) can enhance aqueous

solubility by forming inclusion complexes where the drug molecule is held within the

cyclodextrin cavity.[8][11]

pH Adjustment: While butoconazole nitrate is a salt, adjusting the pH of the medium can

sometimes influence the solubility of related compounds, though this is often combined with

co-solvents for best results.[9][13]

Troubleshooting and Experimental Protocols
Problem: My compound precipitates out of solution after initial dissolution or upon dilution in

aqueous media.

This is a common issue when a stock solution (often in 100% DMSO) is diluted into an

aqueous buffer or cell culture medium. The drastic change in solvent polarity causes the drug

to crash out of solution.

Solution:

Use a Multi-Component Solvent System: Prepare the drug in a carefully designed solvent

system that maintains solubility upon dilution.

Apply Gentle Heat and/or Sonication: If precipitation occurs during preparation, gentle

warming or sonication can help redissolve the compound.[11] Always check the compound's

stability at higher temperatures.
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Prepare Fresh Solutions: Stock solutions, once prepared, should be stored in aliquots in

tightly sealed vials. It is recommended to use them within a month when stored at -20°C to

avoid degradation and precipitation from freeze-thaw cycles.[14]

Experimental Protocols: Recommended Solvent
Systems
Below are detailed protocols for preparing butoconazole nitrate solutions, particularly for in

vivo or challenging in vitro experiments. The key is to add and mix each component

sequentially.

Table 3: Protocols for Preparing Butoconazole Nitrate Solutions
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Protocol ID Composition
Step-by-Step
Instructions

Target
Concentration

Reference(s)

Protocol 1

10% DMSO,
40% PEG300,
5% Tween-80,
45% Saline

1. Dissolve
butoconazole
nitrate in
DMSO. 2. Add
PEG300 and
mix
thoroughly. 3.
Add Tween-80
and mix. 4.
Finally, add
saline to the
final volume
and vortex
until a clear
solution is
formed.

≥ 2.5 mg/mL [5][11]

Protocol 2

10% DMSO,

90% (20% SBE-

β-CD in Saline)

1. First, prepare

a 20% SBE-β-

CD solution in

saline. 2.

Dissolve

butoconazole

nitrate in DMSO.

3. Add the SBE-

β-CD solution to

the DMSO

mixture and

vortex until clear.

≥ 2.5 mg/mL [5][11]

| Protocol 3 | 10% DMSO, 90% Corn Oil | 1. Dissolve butoconazole nitrate in DMSO. 2. Add

corn oil and mix thoroughly to form a solution/suspension. | ≥ 2.5 mg/mL |[5][11] |
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Experimental Workflow for Solubilization
The following diagram outlines a logical workflow for a researcher to follow when attempting to

solubilize butoconazole nitrate for an experiment.
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Solubilization Workflow

Start: Weigh
Butoconazole Nitrate

Step 1: Select Solvent System
(e.g., 100% DMSO for stock)

Step 2: Dissolve Compound
(Vortex, gentle sonication)

Check for Clarity

Step 3: Use Multi-Component System
(e.g., Protocol 1 or 2)

 No (Insoluble)
 or for Dilution 

Clear Solution Ready for Use
(Store properly, use promptly)

 Yes 
Precipitation

Occurs?

Apply Gentle Heat
or Sonication

 Yes 

 No 

Click to download full resolution via product page

Caption: A step-by-step workflow for solubilizing butoconazole nitrate.
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Mechanism of Action: Ergosterol Synthesis Inhibition
Butoconazole nitrate, like other imidazole antifungals, functions by disrupting the integrity of

the fungal cell membrane.[1][11] It achieves this by inhibiting a key enzyme in the ergosterol

biosynthesis pathway.[2]

Butoconazole Nitrate: Mechanism of Action

Lanosterol

14-alpha-demethylase
(CYP51)

 substrate 

Ergosterol

 conversion 

Fungal Cell Membrane
(Altered Permeability,

Growth Inhibition)

 essential component for
membrane integrity 

Butoconazole Nitrate

 INHIBITS 

Click to download full resolution via product page

Caption: Inhibition of ergosterol synthesis by butoconazole nitrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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